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Compound of Interest

Compound Name: (S,S)-BMS-984923

CAS No.: 1375752-77-4

Cat. No.: B12400542

Get Quote

Disclaimer: This document provides guidance on the proper disposal of (S,S)-BMS-984923
based on general laboratory safety principles and information available for similar research

compounds. A specific Safety Data Sheet (SDS) for (S,S)-BMS-984923 was not publicly

available at the time of this writing. It is imperative to consult the official SDS provided by the

manufacturer and to adhere to all institutional and local environmental health and safety (EHS)

regulations. This guide is intended for researchers, scientists, and drug development

professionals.

(S,S)-BMS-984923, also known as ALX-001, is a potent and selective silent allosteric

modulator (SAM) of the metabotropic glutamate receptor 5 (mGluR5).[1][2] It is a small

molecule compound under investigation for its therapeutic potential in neurodegenerative

diseases such as Alzheimer's disease.[3][4] Proper handling and disposal are crucial to ensure

personnel safety and environmental protection.
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Parameter Value Source

Synonyms ALX-001 [3]

Chemical Name

(4R,5R)-5-(2-chlorophenyl)-4-

(5-(phenylethynyl)pyridin-3-

yl)oxazolidin-2-one

[3]

Molecular Formula C22H15ClN2O2 [4]

Molecular Weight 374.8 g/mol [4]

Target
Metabotropic glutamate

receptor 5 (mGluR5)
[1][2][4]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[1]

Step-by-Step Disposal Protocol
The following protocol outlines the general procedures for the safe disposal of (S,S)-BMS-
984923 and associated waste.

Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure appropriate PPE is worn. This includes:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

For powdered forms, a dust mask or respirator may be necessary to prevent inhalation.[5]

All handling of (S,S)-BMS-984923 and its waste should be performed inside a certified

chemical fume hood.[5]

Waste Segregation and Collection
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Proper segregation of waste streams is critical.[5][6] Do not mix (S,S)-BMS-984923 waste with

incompatible materials.

Solid Waste:

Collect unused or expired solid (S,S)-BMS-984923.

Include all contaminated disposable materials such as pipette tips, vials, gloves, and

weighing papers.

Place all solid waste into a designated, leak-proof, and clearly labeled hazardous waste

container.[5]

Liquid Waste:

Collect all solutions containing (S,S)-BMS-984923. This includes stock solutions (e.g., in

DMSO) and experimental solutions.

Use a dedicated, sealable, and chemically compatible container for liquid hazardous

waste.

Do not dispose of solutions containing (S,S)-BMS-984923 down the drain.[6]

Sharps Waste:

Any needles or other sharps contaminated with (S,S)-BMS-984923 must be disposed of in

a designated sharps container.

Waste Container Labeling
All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"[5]

The full chemical name: "(S,S)-BMS-984923"[5]

The concentration of the compound in solution[5]

The accumulation start date[5]
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Any other information required by your institution's EHS department.

Storage of Waste
Store waste containers in a designated and secure satellite accumulation area within the

laboratory.[5][7] This area should be well-ventilated and have secondary containment to

prevent spills.[7]

Final Disposal
Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[5] Do not attempt to dispose of the

chemical waste in regular trash or through other non-approved channels.[6]

Visual Guides
Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of (S,S)-
BMS-984923.
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Caption: General workflow for the safe disposal of (S,S)-BMS-984923.

Signaling Pathway Modulation
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(S,S)-BMS-984923 acts as a silent allosteric modulator of mGluR5. In the context of

Alzheimer's disease, it prevents the pathological signaling induced by amyloid-beta oligomers

(Aβo) binding to the cellular prion protein (PrPC)-mGluR5 complex, without affecting normal

glutamate signaling.[1][4][8]
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Caption: Mechanism of action of (S,S)-BMS-984923 on mGluR5 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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